Cas no 1548405-77-1 (7-aMino-8-nitro-2-phenyl-4H-chroMen-4-one)

• Product Name: 7-aMino-8-nitro-2-phenyl-4H-chroMen-4-one
• CAS No: 1548405-77-1
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 4609384
• Update Time: 2025-05-19

7-aMino-8-nitro-2-phenyl-4H-chroMen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-aMino-8-nitro-2-phenyl-4H-chroMen-4-one

• Inchi： 1S/C15H10N2O4/c16-11-7-6-10-12(18)8-13(9-4-2-1-3-5-9)21-15(10)14(11)17(19)20/h1-8H,16H2
• InChI Key： VTUIXBRYTRBBLN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC2=C([N+]([O-])=O)C(N)=CC=C2C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 7-aMino-8-nitro-2-phenyl-4H-chroMen-4-one

Comprehensive Overview of 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one (CAS No. 1548405-77-1)

The compound 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one (CAS No. 1548405-77-1) is a chromenone derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique nitro and amino functional groups, this molecule exhibits intriguing chemical properties, making it a subject of interest for drug discovery and organic synthesis. Researchers are particularly drawn to its potential applications in fluorescence imaging and biomedical sensors, aligning with the growing demand for advanced diagnostic tools.

In recent years, the scientific community has focused on heterocyclic compounds like 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one due to their versatility in medicinal chemistry. This compound's chromen-4-one core is structurally similar to flavonoids, which are known for their antioxidant and anti-inflammatory properties. As such, it has been explored for its potential role in neuroprotective therapies and cancer research, topics frequently searched in academic databases and AI-driven platforms like PubMed and Google Scholar.

The nitro group in 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one contributes to its electron-withdrawing characteristics, which are critical in designing photoactive materials. This aligns with the surge in interest for organic electronics and optoelectronic devices, as industries seek sustainable alternatives to conventional silicon-based components. Additionally, its amino moiety allows for further functionalization, enabling researchers to tailor its properties for specific applications, such as bioconjugation or catalysis.

From a synthetic perspective, CAS No. 1548405-77-1 is often discussed in the context of green chemistry and atom-efficient reactions. Modern trends emphasize reducing waste and improving yield, and this compound's structure offers opportunities for innovative one-pot syntheses. Its phenyl and chromenone rings also make it a candidate for metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage and separation technologies.

Beyond laboratory applications, 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one has sparked curiosity in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its interactions with biological targets. This resonates with the increasing use of AI-driven drug design, where researchers leverage machine learning to accelerate the discovery of novel therapeutics.

In summary, 7-Amino-8-nitro-2-phenyl-4H-chromen-4-one (CAS No. 1548405-77-1) represents a multifaceted compound with broad relevance in pharmaceuticals, materials science, and sustainable chemistry. Its structural features and functional groups position it as a valuable building block for future innovations, addressing pressing challenges in healthcare and technology.